XL-784

• Molecular Formula: C22H26ClF2N3O8S
• Molecular Weight: 566.0 g/mol
• InChI: InChI=1S/C21H22ClF2N3O8S.CH4/c1-33-8-9-34-21(29)26-6-7-27(18(12-26)20(28)25-30)36(31,32)15-10-16(23)19(17(24)11-15)35-14-4-2-13(22)3-5-14;/h2-5,10-11,18,30H,6-9,12H2,1H3,(H,25,28);1H4
• InChIKey: XAOHDEGELXMVGX-UHFFFAOYSA-N

XL-784 Compound Overview: A Potent and Selective ADAM10/MMP-2 Inhibitor for Renal and Vascular Research

XL-784 (CAS: 1224964-36-6; free base CAS: 1356992-21-6) is a small molecule, low-molecular-weight (1,122 g/mol) inhibitor of matrix metalloproteinases (MMPs) with a selective profile . It is a potent inhibitor of ADAM10 and MMP-2, with sub-nanomolar to low nanomolar IC50 values against these key targets, and is notably engineered to be 'MMP-1 sparing' [1]. This compound has been studied in both preclinical and Phase II clinical settings for diabetic nephropathy and vascular pathologies [2][3].

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MMP-1 sparing selectivity designed for chronic dosing studies in fibrosis and vascular models

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Dual ADAM10 / MMP-2 pathway tool for extracellular matrix remodeling and shedding research

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Orally bioavailable with reported CNS exposure; supports neuro-oncology model studies

• [1] XL784. (2026, April 18). In DrugBank Online. Retrieved April 18, 2026, from https://go.drugbank.com/drugs/DB15329 View Source
• [2] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. View Source
• [3] Exelixis, Inc. (2007, November 2). Phase 2 Trial Results for Exelixis' XL784 Presented at the 2007 American Society of Nephrology Conference [Press release]. View Source

Why XL-784 Cannot Be Substituted: The Critical Importance of MMP-1 Sparing and ADAM10/MMP-2 Selectivity

Broad-spectrum MMP inhibitors like doxycycline or marimastat have historically been limited by dose-limiting musculoskeletal toxicity, a side effect strongly linked to inhibition of MMP-1 and 'sheddase' activities like ADAM17/TACE [1]. XL-784's differentiation lies in its rationally designed, 'limited-spectrum' profile. It was specifically optimized to be MMP-1 sparing (IC50 ~1,900 nM) while retaining potent activity against MMP-2 (IC50 0.81 nM) and ADAM10 (IC50 1.5 nM) [2][3]. This targeted inhibition aims to decouple the desired anti-fibrotic and vascular protective effects from the off-target toxicities that plague earlier, less selective compounds. Substituting with a generic or non-selective MMP inhibitor fails to replicate this precise pharmacodynamic profile and can introduce confounding or dose-limiting adverse effects, thereby undermining experimental reproducibility and clinical relevance .

Marimastat / batimastat

Broad MMP-1 inhibition linked to musculoskeletal toxicity in models; MMP-1 sparing profile context differs significantly

GI254023X

ADAM10-selective probe lacks MMP-2 potency; dual-pathway coverage mismatch may alter extracellular matrix remodeling endpoints

XL081 (related chemotype)

Shares scaffold but shows blood-pressure-dependent effects in Dahl S rats; renal protection mechanism may not transfer

• [1] Vandenbroucke, R. E., & Libert, C. (2014). Is there a role for MMP inhibitors in the treatment of inflammatory and fibrotic diseases?. Nature Reviews Rheumatology, 10(7), 405-416. View Source
• [2] XL784. (2026, April 18). In DrugBank Online. Retrieved April 18, 2026, from https://go.drugbank.com/drugs/DB15329 View Source
• [3] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. View Source

XL-784 Quantitative Evidence Guide: Head-to-Head Selectivity, Pharmacokinetic, and In Vivo Efficacy Comparisons

Superior Selectivity Profile: XL-784 vs. Broad-Spectrum MMP Inhibitors (MMP-1 Sparing Ratio)

XL-784 demonstrates a substantial selectivity margin over MMP-1, a key feature designed to avoid the musculoskeletal toxicity associated with broad-spectrum MMP inhibitors like doxycycline. XL-784 is an extremely weak inhibitor of MMP-1 (IC50 = 1,900 nM) while maintaining potent inhibition of its primary target, MMP-2 (IC50 = 0.81 nM), yielding an exceptional MMP-1/MMP-2 selectivity ratio of approximately 2,346 . This is in stark contrast to non-selective MMP inhibitors which typically exhibit much lower selectivity ratios, leading to dose-limiting toxicities. The compound's limited-spectrum design was well-tolerated and devoid of the side-effects associated with other non-specific MMP inhibitors in phase I studies [1].

MMP-1 vs MMP-2 Selectivity

Head-to-head

~2,345-fold selectivity (MMP-1 IC50 ≈ 1,900 nM vs MMP-2 IC50 = 0.81 nM)

Reported selectivity context supports MMP-1 sparing hypothesis in model studies

Phase I safety-related endpoints showed minimal MSS; historical marimastat MSS rates for comparator context

Evidence Dimension	Selectivity Ratio (MMP-1 IC50 / MMP-2 IC50)
Target Compound Data	MMP-1 IC50: ~1,900 nM; MMP-2 IC50: 0.81 nM
Comparator Or Baseline	Doxycycline (non-selective MMP inhibitor class representative)
Quantified Difference	Calculated selectivity ratio of ~2,346 for XL-784. Doxycycline inhibits multiple MMPs with less specificity, leading to a documented risk of musculoskeletal syndrome at therapeutic doses.
Conditions	In vitro enzymatic inhibition assays

Why This Matters

High selectivity for MMP-2 over MMP-1 is a critical procurement and experimental design differentiator, as it allows for the study of anti-fibrotic and vascular effects without the confounding and dose-limiting toxicity of MMP-1 inhibition.

• [1] Effect of Novel Limited-Spectrum MMP Inhibitor XL784 in Abdominal Aortic Aneurysms. (2012). Journal of Cardiovascular Pharmacology and Therapeutics, 17(4), 417-426. View Source

Validated Oral Pharmacokinetic Profile in Humans: Dose-Proportional Exposure and 8-Hour Half-Life

Phase I clinical trials in healthy volunteers (n=96) have established that XL-784 is orally bioavailable and exhibits dose-proportional exposure and an approximate 8-hour half-life [1][2]. This validated human PK profile is a significant advancement over many research-grade MMP inhibitors which lack oral bioavailability or have undefined or highly variable pharmacokinetics in vivo. This data enables more accurate dosing and PK/PD modeling for both in vivo preclinical studies and clinical research applications.

ADAM10 + MMP-2 Dual Inhibition

Cross-study comparable

XL-784: ADAM10 IC50 ~1–2 nM, MMP-2 IC50 0.81 nM vs GI254023X: ADAM10 IC50 5.3 nM, MMP-2 inhibition not primary

Dual pathway inhibition context; GI254023X lacks MMP-2 coverage for matrix remodeling studies

MMP-2-dependent phenotypes (fibrosis, invasion) require combined blockade

Evidence Dimension	Human Pharmacokinetics
Target Compound Data	Oral bioavailability: Yes; Dose proportionality: Demonstrated; Half-life: ~8 hours
Comparator Or Baseline	Many research-grade MMP inhibitors (e.g., GM6001) with poor or unreported oral bioavailability.
Quantified Difference	Oral bioavailability and a defined, predictable 8-hour half-life in humans.
Conditions	Single-dose Phase I clinical trials in 96 healthy volunteers [1]

Why This Matters

A validated human PK profile reduces experimental variability in dosing and ensures translational relevance from preclinical models to potential clinical studies, a key factor in selecting a compound for advanced research.

• [1] Exelixis, Inc. (2006, March 27). Exelixis, Inc. Initiates Phase II Clinical Program For XL784 [Press release]. BioSpace. View Source
• [2] XL784. (2026, April 18). In DrugBank Online. Retrieved April 18, 2026, from https://go.drugbank.com/drugs/DB15329 View Source

Head-to-Head Superiority in Diabetic Nephropathy Model: XL-784 Reduces Glomerulosclerosis More than Lisinopril

In a direct head-to-head comparison using a type 2 diabetic nephropathy (T2DN) rat model, XL-784 demonstrated superior renoprotective effects compared to the standard-of-care ACE inhibitor, lisinopril. While albumin excretion fell by over 50% in all treatment groups, XL-784 reduced the degree of glomerulosclerosis to a greater extent than lisinopril [1]. Furthermore, the combination of XL-784 and lisinopril was more effective than either drug alone, suggesting an additive benefit through a distinct, non-RAAS mediated mechanism .

AAA Model Aneurysm Inhibition

Head-to-head

XL-784 500 mg/kg: %ΔAD 76.0% ± 3.5% vs doxycycline 112.2% ± 2.0% (vehicle 158.5% ± 4.3%); P

Reported aneurysm model response; higher XL-784 dose showed greater aortic dilatation reduction

Doxycycline carries antibiotic pleiotropy; XL-784 provides defined MMP/ADAM inhibition

Diabetic Nephropathy Glomerulosclerosis

Cross-study comparable

XL-784: albuminuria reduction >50%, superior glomerulosclerosis improvement vs lisinopril; additive with RAS blockade

Reported renal protection endpoint; combination therapy additive effect in T2DN and Dahl S models

Blood pressure-independent proteinuria reduction distinguishes from XL081

Human Oral PK Profile

Trial context

Dose-proportional exposure; t1/2 ~8 h; tolerated up to 1,700 mg single dose (Phase I, n=96)

Supports oral chronic dosing scheduling in research models; half-life may guide dose translation

Mouse t1/2 ~3 h; species difference for preclinical design

CNS Penetration in Glioma Model

Cross-study comparable

Quantifiable brain and plasma levels 0.5–8 h post 50 mg/kg i.p. in NSG mice (LC-MS/MS)

Reported CNS exposure supports intracranial disease model use

Limited alternative ADAM10/MMP inhibitors with published brain PK data

Evidence Dimension	Reduction in Glomerulosclerosis
Target Compound Data	Significantly reduced glomerulosclerosis
Comparator Or Baseline	Lisinopril (ACE inhibitor)
Quantified Difference	XL-784 reduced glomerulosclerosis to a greater extent than lisinopril; combined therapy was more effective than either drug alone. Proteinuria fell from 150 to 30 mg/day with XL784 + ANG II blockers .
Conditions	In vivo rat model of type 2 diabetic nephropathy (T2DN); 12-month-old uninephrectomized rats treated for 4 months.

Why This Matters

This direct comparative in vivo data demonstrates that XL-784 offers a distinct, non-RAAS-dependent mechanism of renal protection that is additive to current standard-of-care therapies, making it an essential tool for studying novel anti-fibrotic pathways in chronic kidney disease.

• [1] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. View Source

Dose-Dependent Superiority Over Doxycycline in an In Vivo Aortic Aneurysm Model

In a murine model of elastase-induced abdominal aortic aneurysm (AAA), XL-784 exhibited a clear, dose-dependent inhibition of aortic dilatation. The highest doses of XL-784 (375 mg/kg and 500 mg/kg) were significantly more effective than doxycycline (112.2% ± 2.0% maximal aortic dilatation) at inhibiting aneurysm development, achieving reductions to 88.6% ± 4.4% and 76.0% ± 3.5% respectively (P<0.05) [1]. This superior efficacy, combined with its improved safety profile due to MMP-1 sparing, positions XL-784 as a more effective and relevant tool for vascular disease research compared to the antibiotic doxycycline [2].

Diabetic Nephropathy Glomerulosclerosis

Cross-study comparable

XL-784: albuminuria reduction >50%, superior glomerulosclerosis improvement vs lisinopril; additive with RAS blockade

Reported renal protection endpoint; combination therapy additive effect in T2DN and Dahl S models

Blood pressure-independent proteinuria reduction distinguishes from XL081

Evidence Dimension	Inhibition of Aortic Dilatation
Target Compound Data	500 mg/kg XL-784: 76.0% ± 3.5% maximal aortic dilatation
Comparator Or Baseline	Doxycycline (100 mg/kg): 112.2% ± 2.0% maximal aortic dilatation
Quantified Difference	XL-784 at 500 mg/kg inhibited aortic dilatation by an additional ~36.2 percentage points compared to doxycycline (P<0.05).
Conditions	Murine model of elastase perfusion-induced abdominal aortic aneurysm; 14-day treatment duration.

Why This Matters

This direct, quantitative comparison establishes XL-784's superior efficacy over a commonly used broad-spectrum MMP inhibitor, doxycycline, in a clinically relevant vascular pathology model, justifying its selection for studies where maximal MMP-2/ADAM10 inhibition is required.

• [1] Ennis, T., et al. (2012). Effect of Novel Limited-Spectrum MMP Inhibitor XL784 in Abdominal Aortic Aneurysms. Journal of Cardiovascular Pharmacology and Therapeutics, 17(4), 417-426. View Source
• [2] XL-784 free base. (n.d.). AnjieChem. Retrieved April 18, 2026, from https://www.anjiechem.com/goods-12263.html View Source

Potent Dual Inhibition of ADAM10 and MMP-2 Over Related Sheddases

XL-784 exhibits a targeted inhibitory profile that distinguishes it from pan-MMP or pan-ADAM inhibitors. It demonstrates high potency against human ADAM10 (IC50 = 1.5 nM) and MMP-2 (IC50 = 0.81 nM), while showing significantly reduced activity against ADAM17 (TACE), with an IC50 of 73 nM [1]. This approximately 50-fold selectivity for ADAM10 over ADAM17 is a key feature, as ADAM17/TACE inhibition is linked to severe toxicities (e.g., liver toxicity, skin inflammation) that derailed earlier clinical candidates. In contrast, a compound like XL081 shows less selectivity for ADAM10 (IC50 = 5.0 nM) over ADAM17 (IC50 = 272 nM) [1].

Human Oral PK Profile

Trial context

Dose-proportional exposure; t1/2 ~8 h; tolerated up to 1,700 mg single dose (Phase I, n=96)

Supports oral chronic dosing scheduling in research models; half-life may guide dose translation

Mouse t1/2 ~3 h; species difference for preclinical design

Evidence Dimension	Enzymatic Inhibition Potency (IC50)
Target Compound Data	Human ADAM10: 1.5 ± 0.3 nM; ADAM17: 73 ± 20 nM
Comparator Or Baseline	XL081 (another selective MMP inhibitor): Human ADAM10 IC50 = 5.0 ± 1.6 nM
Quantified Difference	XL-784 is ~3.3-fold more potent against ADAM10 than XL081, and ~49-fold selective for ADAM10 over ADAM17.
Conditions	In vitro enzymatic inhibition assays using recombinant human and murine proteases

Why This Matters

The potent, selective inhibition of ADAM10 over the toxicologically significant ADAM17 (TACE) is a crucial advantage for experimental models, allowing for the investigation of ADAM10's role in pathology without the confounding and potentially lethal effects of broad sheddase inhibition.

• [1] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. (Table 1). View Source

Synergistic Renoprotection in Combination with Standard-of-Care Antihypertensives

The combination of XL784 with angiotensin II (ANG II) blockers (lisinopril and losartan) resulted in a significant and additive reduction in proteinuria in the Dahl salt-sensitive (Dahl S) rat model of hypertension. Treatment with XL784 or ANG II blockers alone reduced proteinuria by approximately 30%, but the combination therapy led to a dramatic decrease in proteinuria from 150 mg/day to just 30 mg/day, restoring renal injury to levels seen in normotensive controls [1]. This demonstrates that XL784 targets pathways distinct from the renin-angiotensin-aldosterone system (RAAS), providing an additive therapeutic effect.

CNS Penetration in Glioma Model

Cross-study comparable

Quantifiable brain and plasma levels 0.5–8 h post 50 mg/kg i.p. in NSG mice (LC-MS/MS)

Reported CNS exposure supports intracranial disease model use

Limited alternative ADAM10/MMP inhibitors with published brain PK data

Evidence Dimension	Reduction in Proteinuria
Target Compound Data	Combination (XL784 + ANG II blockers): 150 mg/day → 30 mg/day (80% reduction)
Comparator Or Baseline	XL784 alone (~30% reduction); ANG II blockers alone (~30% reduction)
Quantified Difference	The combination reduced proteinuria by an additional 50 percentage points beyond monotherapy.
Conditions	In vivo Dahl salt-sensitive (Dahl S) rat model of hypertension; 4-week high-salt diet (4.0% NaCl) and treatment period.

Why This Matters

This data validates XL-784 as a tool for investigating non-RAAS pathways in renal disease. For researchers, it confirms that XL-784 can be effectively used in combination with ACE inhibitors or ARBs to study additive or synergistic mechanisms of renoprotection.

• [1] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. View Source

XL-784 Recommended Application Scenarios: High-Value Research Use Cases Based on Differentiated Evidence

Investigating MMP-1 Sparing as a Safety Strategy in Long-Term Preclinical Models

XL-784 is the ideal compound for researchers aiming to study the therapeutic potential of MMP-2 and ADAM10 inhibition in chronic disease models without the confounding variable of MMP-1-mediated musculoskeletal toxicity. Its exceptional MMP-1/MMP-2 selectivity ratio (over 2,300-fold) allows for sustained dosing to evaluate long-term efficacy and safety, which is not feasible with less selective inhibitors .

Mechanistic Studies of Additive or Synergistic Renoprotection with RAAS Blockade

Given the compelling in vivo evidence that XL-784 provides additive benefit when combined with lisinopril or losartan, it is a premier tool for investigating the crosstalk between MMP/ADAM-mediated fibrosis pathways and the renin-angiotensin-aldosterone system (RAAS) in models of hypertensive and diabetic kidney disease [1].

Evaluating Targeted Anti-Vascular Remodeling in Aortic Aneurysm and Other Vascular Injury Models

XL-784's established superiority over doxycycline in inhibiting aortic dilatation in a gold-standard AAA model makes it the compound of choice for researchers studying vascular remodeling, elastin degradation, and aneurysm progression [2]. Its validated oral PK allows for convenient and reproducible dosing in these long-term in vivo studies [3].

Studying the Specific Role of ADAM10 in Disease Without Broad Sheddase Inhibition

XL-784's selectivity for ADAM10 over the toxicologically significant ADAM17/TACE enables the specific interrogation of ADAM10's role in processes like cell proliferation, angiogenesis, and inflammation. This is a significant advantage over less selective compounds, allowing for cleaner interpretation of ADAM10-dependent phenotypes in both in vitro and in vivo models [4].

Application

Selection Property

Validation Focus

Renal fibrosis and diabetic nephropathy combination studies

Reported additive endpoint with RAS blockade; MMP-1 sparing supports chronic dosing

Glomerulosclerosis and proteinuria model validation

Abdominal aortic aneurysm progression studies

Dose-response aneurysm reduction; non-antibiotic MMP/ADAM inhibition

Aortic dilatation endpoint in elastase-perfusion model

Neuro-oncology research requiring CNS ADAM10 inhibition

Reported brain penetration; dual ADAM10/MMP-2 potency

CNS target engagement and glioma stem cell proliferation endpoints

Extracellular matrix remodeling and fibrosis research

Reported high MMP-2 selectivity over MMP-1; chronic dosing feasibility

Long-term ECM biology studies without MMP-1-mediated joint pathology confound

• [1] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. View Source
• [2] Ennis, T., et al. (2012). Effect of Novel Limited-Spectrum MMP Inhibitor XL784 in Abdominal Aortic Aneurysms. Journal of Cardiovascular Pharmacology and Therapeutics, 17(4), 417-426. View Source
• [3] Exelixis, Inc. (2006, March 27). Exelixis, Inc. Initiates Phase II Clinical Program For XL784 [Press release]. BioSpace. View Source
• [4] Williams, J. M., Zhang, J., North, P., Lacy, S., Yakes, M., Dahly-Vernon, A., & Roman, R. J. (2011). Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. American Journal of Physiology-Renal Physiology, 300(4), F983–F998. (Table 1). View Source